dGVTA

• IUPAC Name: methyl (2S)-5-amino-2-[[(2S)-1-[(2R)-2-[[(2S)-4-amino-2-[[(2S,3R)-3-hydroxy-2-[[(2S,3S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-[[2-(2-sulfanylidenecyclohexyl)acetyl]amino]propanoyl]amino]-3-methylpentanoyl]amino]butanoyl]amino]-4-oxobutanoyl]amino]-3-sulfanylpropanoyl]pyrrolidine-2-carbonyl]amino]pentanoate
• InChI: InChI=1S/C45H69N9O12S2/c1-5-24(2)37(52-40(60)30(20-26-14-16-28(56)17-15-26)48-36(58)21-27-10-6-7-13-34(27)68)42(62)53-38(25(3)55)43(63)50-31(22-35(47)57)39(59)51-32(23-67)44(64)54-19-9-12-33(54)41(61)49-29(11-8-18-46)45(65)66-4/h14-17,24-25,27,29-33,37-38,55-56,67H,5-13,18-23,46H2,1-4H3,(H2,47,57)(H,48,58)(H,49,61)(H,50,63)(H,51,59)(H,52,60)(H,53,62)/t24-,25+,27?,29-,30-,31-,32-,33-,37-,38-/m0/s1
• InChI Key: GTCCRRPRDFVDJK-YMZDKENSSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CS)C(=O)N1CCCC1C(=O)NC(CCCN)C(=O)OC)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)CC3CCCCC3=S
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CS)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCCN)C(=O)OC)NC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)CC3CCCCC3=S
• Molecular Formula: C45H69N9O12S2
• Molecular Weight: 992.2 g/mol
• CAS No.: 115499-13-3

Description

DGVTA, also known as this compound, is a useful research compound. Its molecular formula is C45H69N9O12S2 and its molecular weight is 992.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Neuropeptides - Vasopressins - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• The Database of Genomic Variants : This paper discusses the Database of Genomic Variants (DGV) which catalogs structural variation in human genomes, useful for research and clinical diagnostics (MacDonald et al., 2013).

• Doppler Global Velocimetry : This article focuses on the development of Doppler Global Velocimeter (DGV) for application in aircraft flight research, particularly useful for evaluating and refining computational fluid dynamic models (Usry, 1991).

• Accelerating Scientific Discovery Through Computation and Visualization : This paper illustrates how high-performance computing, visualization, and machine learning are used to accelerate research in various scientific domains (Sims et al., 2002).

• Machine Learning and Data Mining Methods in Diabetes Research : Discusses the application of machine learning and data mining in diabetes research, highlighting the importance of transforming data into valuable knowledge (Kavakiotis et al., 2017).

• The Characterisation and Application of a Pulsed Neodymium YAG Laser DGV System : Examines the application of Doppler Global Velocimetry (DGV) in measuring high-speed flows, using a neodymium YAG laser (Thorpe et al., 2000).

• Selected Applications of Planar Imaging Velocimetry in Combustion Test Facilities : This paper provides an overview of the application of Doppler global velocimetry (DGV) in high-pressure combustion test facilities (Willert et al., 2007).